Holmium phosphate
Overview
Description
Synthesis Analysis
The synthesis of holmium phosphate involves chemical reactions between holmium and phosphate compounds. A notable method for producing sodium holmium polyphosphate, NaHo(PO3)4, utilizes high-temperature solution reactions. This process is characterized by the formation of a three-dimensional architecture comprising anionic spiral chains and HoO8 polyhedra, which are corner-sharing with 8-coordinated sodium atoms located in infinite tunnels (Zhu et al., 2014).
Molecular Structure Analysis
The molecular structure of holmium phosphate compounds, such as NaHo(PO3)4, is described by the monoclinic system and belongs to the space group P21/n. The structure is composed of [P4O12]4- anionic spiral chains and HoO8 polyhedra. This intricate structure facilitates various luminescent properties, contributing to the material's application in luminescence (Zhu et al., 2014).
Chemical Reactions and Properties
Holmium phosphate engages in chemical reactions that produce luminescence without requiring special heating, happening at room temperature. These reactions are influenced by different phosphate ions, which affect the luminescence intensity produced by holmium (Arelli et al., 2019).
Physical Properties Analysis
The physical properties of holmium phosphate, particularly its luminescent properties, have been extensively studied. For instance, holmium-doped zinc lithium phosphate glasses show significant promise for solid-state laser development due to their optical absorption and photoluminescence emission properties (Shwetha & Eraiah, 2019).
Chemical Properties Analysis
The chemical properties of holmium phosphate, such as its interaction with other compounds and its stability in various conditions, are critical for its application in different fields. For example, Ag3PO4@holmium phosphate core@shell composites exhibit enhanced photocatalytic activity, demonstrating the compound's versatility and utility in catalysis (Li et al., 2017).
Scientific Research Applications
Luminescence Properties for Industry Applications : Holmium, a rare earth element, exhibits luminescence when chemically reacted with phosphate compounds. This reaction, occurring even at room temperature, produces different luminescence intensities under varying phosphate ions. Such characteristics are significant for the lamp industry (Arelli, Goud et al., 2019).
Cancer Treatment with Radioactive Microspheres : Radioactive holmium phosphate microspheres have been developed for selective internal radiation therapy (SIRT) of liver cancer. These microspheres, stable in human serum, present a potential advancement in cancer treatment technologies (Arranja, Hennink et al., 2018).
Application in Multicomponent Glass for Luminescence : Holmium-doped multicomponent fluoro-phosphate glasses demonstrate strong luminescence, especially in the green and red regions of the visible spectrum. These properties suggest their potential use as a green laser source in various technological applications (Babu, Seshadri et al., 2015).
Radioactive Microspheres for Intratumoral Treatment : Holmium acetylacetonate microspheres, after being reacted with phosphate, have shown stability both in vitro and in vivo, making them suitable for intratumoral radionuclide treatment of solid malignancies (Bult, de Leeuw et al., 2011).
Optical Properties in Holmium Metaphosphate Glass : Holmium phosphate glass exhibits an alexandrite effect, where its perceived color changes under different light sources. This is significant for applications that require materials with color-changing properties (Farok, Saunders et al., 1996).
Structural and Elastic Properties for Engineering Applications : The study of zircon-type holmium phosphate under pressure reveals important information on its crystal structure, and elastic and thermodynamic properties, which are crucial for various engineering and material science applications (Gomis, Lavina et al., 2017).
Complexation with Tri-n-butyl Phosphate in Supercritical Carbon Dioxide : Research on holmium nitrate's reaction with tri-n-butyl phosphate in supercritical carbon dioxide has implications for the extraction and processing of rare earth elements, an area of significant industrial and environmental interest (Fox, Ball et al., 2005).
Medical Imaging and Tumor Treatment : Holmium-loaded polymers have been explored for use in magnetic resonance imaging and as beta particle emitters in tumor tissue treatment. This research highlights the potential of holmium phosphate in advanced medical applications (Azevedo, Melo et al., 2019).
Safety And Hazards
Future Directions
properties
IUPAC Name |
holmium(3+);phosphate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Ho.H3O4P/c;1-5(2,3)4/h;(H3,1,2,3,4)/q+3;/p-3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFEZZRFBMNCXLQ-UHFFFAOYSA-K | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-]P(=O)([O-])[O-].[Ho+3] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
HoPO4, HoO4P | |
Record name | Holmium(III) phosphate | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/w/index.php?title=Holmium(III)_phosphate&action=edit&redlink=1 | |
Description | Chemical information link to Wikipedia. | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20162270 | |
Record name | Holmium phosphate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20162270 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
259.902 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Holmium phosphate | |
CAS RN |
14298-39-6 | |
Record name | Holmium phosphate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014298396 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Holmium phosphate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20162270 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Holmium phosphate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.034.744 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.